Cas no 344798-49-8 (Nonanoic acid, 3-methyl-4-oxo-, ethyl ester)
344798-49-8 structure
Product Name:Nonanoic acid, 3-methyl-4-oxo-, ethyl ester
CAS No:344798-49-8
MF:C12H22O3
MW:214.301284313202
CID:2823067
PubChem ID:11435845
Update Time:2024-03-01
Nonanoic acid, 3-methyl-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-methyl-4-oxononanoate
- Nonanoic acid, 3-methyl-4-oxo-, ethyl ester
- 3-Methyl-4-oxononanoic acid ethyl ester
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- Inchi: 1S/C12H22O3/c1-4-6-7-8-11(13)10(3)9-12(14)15-5-2/h10H,4-9H2,1-3H3
- InChI Key: SMJQOCFRGMBQGT-UHFFFAOYSA-N
- SMILES: O=C(CCCCC)C(C)CC(=O)OCC
Computed Properties
- Exact Mass: 214.15689456g/mol
- Monoisotopic Mass: 214.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4
Nonanoic acid, 3-methyl-4-oxo-, ethyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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